Cas no 1184193-67-6 (cyclohexyl(pyridin-3-yl)methanamine)

• Product Name: cyclohexyl(pyridin-3-yl)methanamine
• CAS No: 1184193-67-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 4575976
• Update Time: 2025-05-20

cyclohexyl(pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(pyridin-3-yl)methanamine

• Inchi： 1S/C12H18N2/c13-12(10-5-2-1-3-6-10)11-7-4-8-14-9-11/h4,7-10,12H,1-3,5-6,13H2
• InChI Key： MGAMAQSNSVZIEY-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C1=CC=CN=C1)N

Experimental Properties

• Color/Form: NA
• Flash Point: 251.1±28.7 °C

cyclohexyl(pyridin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on cyclohexyl(pyridin-3-yl)methanamine

Cyclohexyl(pyridin-3-yl)methanamine: A Comprehensive Overview

Cyclohexyl(pyridin-3-yl)methanamine (CAS No. 1184193-67-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(cyclohexylmethylamino)pyridine, is characterized by its unique structure, which combines a cyclohexyl group with a pyridine ring. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical structure of cyclohexyl(pyridin-3-yl)methanamine is represented by the formula C₁₂H₁₇N₂. The cyclohexyl group provides the molecule with hydrophobic characteristics, while the pyridine ring imparts basicity and aromatic stability. These features make it an attractive candidate for various chemical and biological studies.

In recent years, cyclohexyl(pyridin-3-yl)methanamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly in the central nervous system (CNS). Research has shown that this compound can interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of cyclohexyl(pyridin-3-yl)methanamine as a lead compound for developing novel treatments for cognitive disorders. The researchers found that this compound exhibited high affinity and selectivity for specific subtypes of nAChRs, which could be leveraged to design more effective and targeted therapies.

Beyond its potential in neurology, cyclohexyl(pyridin-3-yl)methanamine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of cyclohexyl(pyridin-3-yl)methanamine is well-documented in the literature. One common method involves the reaction of 3-chloromethylpyridine hydrochloride with cyclohexylamine under basic conditions. This approach yields high purity and yield, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its therapeutic applications, cyclohexyl(pyridin-3-yl)methanamine has been used as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into a wide range of complex molecules, including natural products and drug candidates. This makes it a valuable intermediate in the development of new pharmaceuticals and chemical entities.

The safety profile of cyclohexyl(pyridin-3-yl)methanamine is an important consideration for its use in both research and clinical settings. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation, ingestion, or skin contact. It is advisable to consult material safety data sheets (MSDS) for detailed information on handling and storage.

In conclusion, cyclohexyl(pyridin-3-yl)methanamine (CAS No. 1184193-67-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing novel therapies for neurological disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its importance in the scientific community.